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Compound of Interest

Compound Name: (R)-Dtbm-segphos

Cat. No.: B3421172

(R)-(-)-5,5'-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole,
commonly known as (R)-DTBM-SEGPHOS, is a commercially available chiral phosphine ligand
widely utilized in asymmetric catalysis. Its bulky 3,5-di-tert-butyl-4-methoxyphenyl substituents
create a unique steric and electronic environment that often leads to high enantioselectivity in a
variety of chemical transformations. This technical guide provides an in-depth overview of its
commercial availability, key properties, and applications, with a focus on experimental protocols
for researchers, scientists, and drug development professionals.

Commercial Avalilability

(R)-DTBM-SEGPHOS is readily available from several major chemical suppliers. The following
table summarizes the offerings from prominent vendors, though availability and pricing are
subject to change. It is recommended to consult the suppliers’ websites for the most current
information.
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) Purity/Grades
Supplier Product Number(s) Notes
Offered
Sold in collaboration
with Takasago
Sigma-Aldrich (Merck) 692484 Not specified International

Corporation for

research purposes.

Available in various

TCI Chemicals D4501 >99.0% (HPLC) .
quantities.[1][2][3]
Lists multiple
ChemicalBook CB91180975 Not specified suppliers and pricing
information.[4]
Strem Chemicals 15-0066 min. 98%
Physicochemical Properties
The key physicochemical properties of (R)-DTBM-SEGPHOS are summarized in the table
below.
Property Value Reference
CAS Number 566940-03-2 [4]
Molecular Formula C74H1000sP2 [4]

Molecular Weight 1179.53 g/mol
Off-white to light yellow powder

Appearance [31[4]
or crystals

Melting Point 126-128 °C [4]
2-8°C, under inert atmosphere

Storage (e.g., Nitrogen), protected from  [4]

light
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Applications in Asymmetric Catalysis

(R)-DTBM-SEGPHOS has proven to be a highly effective ligand in a range of metal-catalyzed
asymmetric reactions. Its pronounced catalytic activity and the high enantioselectivities
achieved are attributed to its significant steric bulk and electron-rich nature.[5] Some notable
applications include:

» Palladium-Catalyzed Reactions: It is used in the kinetic resolution of tertiary propargylic
alcohols and the y-arylation of (3,y-unsaturated ketones.[4][6]

o Copper-Catalyzed Reactions: This ligand is employed in enantioselective 1,2- and 1,4-
reductions of ketones and a,3-unsaturated esters, as well as in Mannich-type reactions and
aldol-type reactions.[4][7]

e Rhodium-Catalyzed Reactions: (R)-DTBM-SEGPHOS is utilized in intramolecular
hydroacylation and [2+2+2] cycloadditions.[4]

o Gold-Catalyzed Reactions: It is a reactant in the synthesis of gold-diphosphine complexes
used as catalysts.[4]

The unique structure of (R)-DTBM-SEGPHOS allows for an extensive network of weak, non-
covalent interactions between the catalyst and the substrate, which is believed to be crucial for
its high performance, mimicking enzymatic transformations.[8]

Experimental Protocols
Synthesis of [(R)-DTBM-SEGPHOS]NICI2

This protocol describes the synthesis of a nickel(ll) chloride complex of (R)-DTBM-SEGPHOS,
a precursor for various catalytic applications.[9][10]

Materials:
e (R)-DTBM-SEGPHOS (1.00 g, 0.85 mmol)
e NiClz (110 mg, 0.85 mmol)

e Acetonitrile (anhydrous, 15 mL for reaction, plus additional for washing)
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o Celite®

¢ Dichloromethane (anhydrous)
e Nitrogen gas

Procedure:

e An oven-dried 25 mL round-bottomed flask equipped with a magnetic stir bar is charged with
(R)-DTBM-SEGPHOS and NiCl-.

o Acetonitrile (15 mL) is added to the flask.

o Areflux condenser is attached, and the system is purged with nitrogen for 5 minutes, then
maintained under a nitrogen atmosphere (e.g., with a balloon).

e The mixture is heated to reflux in an oil bath and stirred for 16 hours.
o Afilter funnel is prepared with a pad of Celite® wetted with acetonitrile.

e The warm reaction mixture is poured over the Celite® pad. The Celite® is then carefully
washed with additional acetonitrile until all the color has passed through into the collection
flask.

o The filtrate is concentrated under reduced pressure using a rotary evaporator.

e The resulting solid is dissolved in dichloromethane, transferred to a vial, and the solvent is
removed again by rotary evaporation.

e The solid is broken up with a spatula and dried under high vacuum for 4 hours to yield the
dark green-black powder of [(R)-DTBM-SEGPHOS]NICl-.

Copper-Catalyzed Asymmetric Hydrosilylation of a
Ketone

This protocol details the use of a copper-(R)-DTBM-SEGPHOS complex for the
enantioselective reduction of a ketone.[7]
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Materials:

e CuCl (1.5 mg, 0.015 mmol, 1.0 mol%)

e NaO-t-Bu (1.4 mg, 0.015 mmol, 1.0 mol%)

« (R)-DTBM-SEGPHOS (0.88 mg, 7.5 x 10~* mmol, 0.05 mol%)
e Toluene (anhydrous, 1.5 mL)

¢ Polymethylhydrosiloxane (PMHS) (0.39 mL, 6.0 mmol)
e Methyl-4-o0x0-4-phenylbutanoate (0.26 mL, 1.50 mmol)
e t-BUuOH (80 pL, 1.50 mmol)

e Tetrahydrofuran (THF, anhydrous, 1.5 mL)

e 2.5 M aqueous KF solution

o Diethyl ether (Et20)

e Brine

e Anhydrous MgSOa

Procedure:

 In a glovebox, a flame-dried 10 mL round-bottomed flask with a stir bar is charged with CuCl,
NaO-t-Bu, (R)-DTBM-SEGPHOS, and toluene.

e The mixture is stirred at room temperature for 30 minutes.

e The flask is cooled to -78 °C, and PMHS is added. The mixture is stirred for an additional 15
minutes.

» In a separate flask, the ketone substrate (methyl-4-oxo-4-phenylbutanoate) and t-BuOH are
dissolved in THF and cooled to -78 °C.
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e The ketone solution is transferred to the catalyst mixture via cannula.
e The reaction progress is monitored by Thin Layer Chromatography (TLC).

» Upon completion (approximately 2 hours), the reaction is quenched by adding the aqueous
KF solution and Et20, and the mixture is stirred vigorously for 3 hours.

e The layers are separated, and the aqueous phase is extracted three times with Et20.
o The combined organic extracts are washed with brine and dried over anhydrous MgSOa.

e The solvent is removed under reduced pressure, and the crude product is purified by silica
gel chromatography.

Visualizations
Catalytic Cycle for Ni-Catalyzed Reaction

The following diagram illustrates a proposed catalytic cycle for the reaction of an N-acyl-1,3-
thiazinane-2-thione with an electrophile, catalyzed by a Nickel complex of (R)-DTBM-
SEGPHOS.[9]
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Caption: Proposed catalytic cycle for a Nickel-(R)-DTBM-SEGPHOS catalyzed reaction.

Experimental Workflow for Synthesis and Purification

This diagram outlines the general workflow for the synthesis and purification of a metal
complex with (R)-DTBM-SEGPHOS, as described in the experimental protocols.
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Caption: General workflow for the synthesis and purification of a metal-(R)-DTBM-SEGPHOS
complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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